(E)-2-(4-chlorophenyl)-3-(4-methoxyanilino)prop-2-enenitrile

• IUPAC Name: (E)-2-(4-chlorophenyl)-3-(4-methoxyanilino)prop-2-enenitrile
• InChI: InChI=1S/C16H13ClN2O/c1-20-16-8-6-15(7-9-16)19-11-13(10-18)12-2-4-14(17)5-3-12/h2-9,11,19H,1H3/b13-11-
• InChI Key: MPRCHPSGAQZRBQ-QBFSEMIESA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC=C(C#N)C2=CC=C(C=C2)Cl
• Isomeric SMILES: COC1=CC=C(C=C1)N/C=C(/C#N)\C2=CC=C(C=C2)Cl
• Molecular Formula: C16H13ClN2O
• Molecular Weight: 284.74 g/mol

Description

(E)-2-(4-chlorophenyl)-3-(4-methoxyanilino)prop-2-enenitrile, commonly referred to as 4-chloro-N-(4-methoxyphenyl)propenenitrile, is a synthetic compound that has been studied for its potential applications in scientific research. It is a colorless, crystalline solid with a molecular weight of 250.8 g/mol. This compound has been studied for its ability to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are important signaling molecules involved in inflammation and pain. The inhibition of COX-2 by 4-chloro-N-(4-methoxyphenyl)propenenitrile is thought to be responsible for its potential therapeutic effects.

Scientific Research Applications

Optical and Electronic Properties

• Nonlinear Optical (NLO) Properties : Chalcone derivatives, which include compounds similar to (E)-2-(4-chlorophenyl)-3-(4-methoxyanilino)prop-2-enenitrile, exhibit significant nonlinear optical properties. These properties make them suitable for use in various semiconductor devices. Specifically, these compounds demonstrate enhanced electron transfer integral values, indicating their potential as n-type materials in organic semiconductor applications (Shkir et al., 2019).

Structural and Spectroscopic Analysis

• Molecular Structure and Vibrational Spectroscopy : The molecular structure of compounds closely related to (E)-2-(4-chlorophenyl)-3-(4-methoxyanilino)prop-2-enenitrile has been analyzed using various spectroscopic techniques. These analyses include Fourier-transform infrared spectroscopy (FT-IR) and nuclear magnetic resonance (NMR), which provide detailed insights into the molecular structure and dynamics (Najiya et al., 2014).

Chemical Synthesis and Reactivity

• Synthesis and Tautomerism : Research on compounds structurally similar to (E)-2-(4-chlorophenyl)-3-(4-methoxyanilino)prop-2-enenitrile has focused on their synthesis and the study of their tautomeric forms. This includes investigations into their crystal structures and the distances between various atomic groups within the molecule, which are crucial for understanding their reactivity and potential applications (Johnson et al., 2006).

Biological and Medicinal Applications

• Antimicrobial and Antioxidant Activities : Some derivatives of (E)-2-(4-chlorophenyl)-3-(4-methoxyanilino)prop-2-enenitrile have been studied for their biological activities. These studies include assessments of antimicrobial and antioxidant properties, indicating the potential of these compounds in pharmacological and medicinal chemistry applications (Nguyen et al., 2021).